Cas no 921881-64-3 (N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921881-64-3
• MF: C₂₃H₂₁FN₄O₂
• MW: 404.436848402023
• CID: 6021021
• PubChem ID: 16820383
• Update Time: 2025-05-21

N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, N-(3-fluoro-4-methylphenyl)-3,5-dihydro-3-oxo-2-phenyl-5-propyl-
• N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631126
• 921881-64-3
• F2248-0369
• N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• AB00678177-01

• Inchi： 1S/C23H21FN4O2/c1-3-11-27-13-18(22(29)25-16-10-9-15(2)20(24)12-16)21-19(14-27)23(30)28(26-21)17-7-5-4-6-8-17/h4-10,12-14H,3,11H2,1-2H3,(H,25,29)
• InChI Key： FVYAUPQUUWZNKE-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(NC2=CC=C(C)C(F)=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 404.16485409g/mol
• Monoisotopic Mass: 404.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 11.95±0.70(Predicted)

Additional information on N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide: A Comprehensive Overview

The compound with CAS No. 921881-64-3, known as N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazolo[4,3-c]pyridine core with multiple substituents. The presence of a carboxamide group at the 7-position and a fluorophenyl group at the N-position further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in drug discovery, particularly in the development of novel therapeutic agents. The pyrazolo[4,3-c]pyridine framework is known for its ability to interact with biological targets such as kinases and proteases, making it a valuable scaffold for medicinal chemists. Additionally, the fluorophenyl substituent contributes to the molecule's lipophilicity and bioavailability, which are critical factors in drug design.

One of the most intriguing aspects of this compound is its synthesis pathway. Scientists have developed innovative methods to construct the pyrazolo[4,3-c]pyridine ring system using multi-component reactions. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry of the molecule. The incorporation of a propyl group at the 5-position further modulates the physical properties of the compound, making it suitable for diverse chemical applications.

Moreover, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the carboxamide group plays a crucial role in stabilizing certain transition states during chemical reactions. This understanding has paved the way for novel synthetic strategies and has also informed the design of related compounds with enhanced functionality.

In terms of applications, this compound has shown promise in materials science as well. Its unique electronic structure makes it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its properties as a semiconductor material and its ability to participate in charge transport processes.

Another area where this compound has demonstrated significant potential is in catalysis. The pyrazolo[4,3-c]pyridine core has been shown to act as a ligand in transition metal catalysts, facilitating various organic transformations with high efficiency and selectivity. This opens up new avenues for green chemistry and sustainable chemical synthesis.

It is also worth noting that this compound has been subjected to extensive biological testing. In vitro assays have revealed its ability to inhibit certain enzymes associated with diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound in drug discovery programs targeting these conditions.

In conclusion, N-(3-fluoro-4-methylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921881-64) represents a remarkable advancement in organic chemistry. Its versatile structure and diverse functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in both academic research and industrial innovation.